Cas no 1251690-93-3 (2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(2-fluoro-4-methylphenyl)acetamide)

• Product Name: 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(2-fluoro-4-methylphenyl)acetamide
• CAS No: 1251690-93-3
• MF: C₁₈H₁₈FN₅OS
• MW: 371.43182516098
• CID: 6275151
• PubChem ID: 49664750
• Update Time: 2025-05-25

2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(2-fluoro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(2-fluoro-4-methylphenyl)acetamide
• 1251690-93-3
• 2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]sulfanyl-N-(2-fluoro-4-methylphenyl)acetamide
• 2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)-N-(2-fluoro-4-methylphenyl)acetamide
• 2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]sulfanyl}-N-(2-fluoro-4-methylphenyl)acetamide
• AKOS024485039
• F3406-7109

• Inchi： 1S/C18H18FN5OS/c1-11-4-5-15(14(19)6-11)22-17(25)9-26-18-8-16(20-10-21-18)24-13(3)7-12(2)23-24/h4-8,10H,9H2,1-3H3,(H,22,25)
• InChI Key： CTHOGRUQUXICDR-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1F)=O)C1=CC(=NC=N1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 371.12160955g/mol
• Monoisotopic Mass: 371.12160955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 98Ų

Additional information on 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(2-fluoro-4-methylphenyl)acetamide

Comprehensive Analysis of 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(2-fluoro-4-methylphenyl)acetamide (CAS No. 1251690-93-3)

The compound 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(2-fluoro-4-methylphenyl)acetamide, identified by its CAS No. 1251690-93-3, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrimidine and pyrazole core structures, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its sulfanyl and acetamide functional groups, which contribute to its bioactivity and selectivity.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by the need for more effective treatments for complex diseases. The structural features of 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(2-fluoro-4-methylphenyl)acetamide make it a promising candidate for modulating specific biological pathways. Its fluorophenyl moiety, for instance, enhances its binding affinity to certain protein targets, a property highly sought after in the design of kinase inhibitors.

The synthesis and optimization of CAS No. 1251690-93-3 have been explored in several studies, with a focus on improving its pharmacokinetic properties and therapeutic index. The compound's pyrimidin-4-ylsulfanyl linkage is particularly noteworthy, as it provides stability and flexibility in molecular interactions. This has led to its investigation in cancer research, where precision medicine and personalized therapeutics are becoming increasingly important.

From an industrial perspective, 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(2-fluoro-4-methylphenyl)acetamide is also of interest due to its scalability and compatibility with modern green chemistry principles. The incorporation of fluoro and methyl substituents aligns with the trend toward sustainable drug design, minimizing environmental impact while maintaining efficacy. This balance is critical as the pharmaceutical industry faces growing pressure to adopt eco-friendly synthesis methods.

Another area of exploration for CAS No. 1251690-93-3 is its potential role in neurodegenerative disease research. The compound's ability to cross the blood-brain barrier and interact with central nervous system targets has sparked curiosity among neuroscientists. With the rise of AI-driven drug discovery, computational models have been employed to predict its binding modes and optimize its structure-activity relationships (SAR).

In summary, 2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}-N-(2-fluoro-4-methylphenyl)acetamide is a multifaceted compound with broad applications in biomedical research and pharmaceutical development. Its unique chemical architecture and functional versatility position it as a valuable tool for addressing unmet medical needs. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.